Cas no 949651-82-5 (3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(3-methoxyphenyl)propanamide)

• Product Name: 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(3-methoxyphenyl)propanamide
• CAS No: 949651-82-5
• MF: C₁₇H₂₁N₃O₂S
• MW: 331.432542562485
• CID: 6088719
• PubChem ID: 17508419
• Update Time: 2025-06-08

3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(3-methoxyphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-26589459
• Z90707198
• AKOS034681657
• AB00787589-01
• 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(3-methoxyphenyl)propanamide
• 949651-82-5

• Inchi： 1S/C17H21N3O2S/c1-11-15(12(2)19-17(18-11)23-4)8-9-16(21)20-13-6-5-7-14(10-13)22-3/h5-7,10H,8-9H2,1-4H3,(H,20,21)
• InChI Key： DVMOTLSGHLFFRX-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C)=C(C(C)=N1)CCC(NC1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 331.13544809g/mol
• Monoisotopic Mass: 331.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 89.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(3-methoxyphenyl)propanamide

Professional Introduction to Compound with CAS No. 949651-82-5 and Product Name: 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(3-methoxyphenyl)propanamide

The compound with the CAS number 949651-82-5 and the product name 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(3-methoxyphenyl)propanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates several key functional groups, including a pyrimidine core, which is a well-documented scaffold in the design of bioactive molecules.

Recent research in the domain of chemically modified pyrimidines has highlighted their role as crucial intermediates in the synthesis of novel therapeutic agents. The presence of 4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl moiety in this compound suggests a high degree of structural complexity, which can be leveraged to modulate its pharmacological properties. This moiety is known to exhibit significant interactions with biological targets, making it a valuable component in the development of small-molecule drugs.

The N-(3-methoxyphenyl)propanamide part of the molecule further enhances its pharmacological potential by introducing a hydrophobic group that can improve membrane permeability and binding affinity. This combination of structural features makes the compound an attractive candidate for further investigation in various therapeutic areas.

Current studies have demonstrated that derivatives of pyrimidine-based compounds exhibit promising activities against a range of diseases, including cancer and infectious disorders. The 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(3-methoxyphenyl)propanamide structure has been investigated for its potential to interact with enzymes and receptors involved in disease pathways. Preliminary findings suggest that this compound may possess inhibitory effects on certain kinases and transcription factors, which are pivotal in regulating cellular processes.

In addition to its biological activity, the compound's chemical stability and solubility profile have been carefully evaluated. These physicochemical properties are essential for determining its suitability for formulation development and clinical translation. The 4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl group contributes to the overall stability of the molecule, while the N-(3-methoxyphenyl)propanamide moiety enhances solubility in both aqueous and organic solvents.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex core structure efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to form key carbon-carbon bonds within the molecule.

One of the most compelling aspects of this compound is its potential for structural modification to optimize pharmacokinetic and pharmacodynamic properties. Researchers have explored various analogs by substituting or altering functional groups within the 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(3-methoxyphenyl)propanamide framework. These modifications have led to compounds with enhanced potency, selectivity, and reduced toxicity.

The integration of computational chemistry techniques has further accelerated the discovery process for this class of compounds. Molecular modeling studies have been conducted to predict binding interactions between the drug candidate and biological targets. These simulations provide valuable insights into how structural modifications can influence binding affinity and specificity.

Furthermore, preclinical studies have been initiated to evaluate the safety and efficacy of this compound in animal models. Initial results are promising, showing that it can modulate disease-relevant pathways without significant side effects. These findings lay a solid foundation for advancing into human clinical trials.

The development of novel therapeutic agents is a multidisciplinary endeavor that requires collaboration between chemists, biologists, pharmacologists, and clinicians. The 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(3-methoxyphenyl)propanamide compound exemplifies how interdisciplinary research can lead to innovative solutions in drug discovery.

In conclusion, the compound with CAS number 949651-82-5 represents a significant contribution to pharmaceutical chemistry. Its unique structure and promising biological activity make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in shaping future therapeutic strategies.